3-(4-chlorophenyl)-7-[4-(4,6-dimethyl-2-pyrimidinyl)-1-piperazinyl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-(4-chlorophenyl)-7-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C24H26ClN7/c1-15-13-16(2)28-24(27-15)31-11-9-30(10-12-31)21-14-17(3)26-23-22(18(4)29-32(21)23)19-5-7-20(25)8-6-19/h5-8,13-14H,9-12H2,1-4H3
• InChI Key: YXHOBHXHSXULJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=CC(=NC4=C(C(=NN34)C)C5=CC=C(C=C5)Cl)C)C
• Molecular Formula: C24H26ClN7
• Molecular Weight: 448.0 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives, such as the compound , typically involves a series of chemical reactions starting from specific precursors. For instance, He et al. (2020) synthesized two novel water-soluble pyrazolo[1,5-a]pyrimidine derivatives with antibacterial activity, highlighting the versatility of this chemical framework in producing biologically active compounds (He et al., 2020).

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidine derivatives is characterized by the presence of a pyrazole ring fused with a pyrimidine ring. The structural analysis often involves X-ray crystallography or NMR spectroscopy to elucidate the precise arrangement of atoms within the molecule. For example, Trilleras et al. (2008) discussed the hydrogen bonding in N4-substituted 1H-pyrazolo[3,4-d]pyrimidine-4,6-diamines, providing insights into the molecular interactions and structural characteristics of such compounds (Trilleras et al., 2008).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidine derivatives undergo various chemical reactions, depending on the functional groups attached to the core structure. These reactions can include nucleophilic substitution, cyclization, and heteroaromatization, among others. The chemical properties of these compounds are influenced by the substituents on the pyrazolo and pyrimidine rings, which can affect their reactivity, stability, and interaction with biological targets.

Physical Properties Analysis

The physical properties of pyrazolo[1,5-a]pyrimidine derivatives, such as solubility, melting point, and crystallinity, are crucial for their application in drug formulation and medicinal chemistry. The solubility in particular can significantly influence the bioavailability of these compounds when used as potential therapeutic agents.

Chemical Properties Analysis

The chemical properties of pyrazolo[1,5-a]pyrimidine derivatives are defined by their reactivity towards various reagents and conditions. These properties are essential for understanding the compound's behavior in chemical syntheses and its potential interactions within biological systems. Studies such as those by Ogurtsov and Rakitin (2021) on the nucleophilic substitution of 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine derivatives contribute to our understanding of the chemical reactivity of these compounds (Ogurtsov & Rakitin, 2021).

Future Directions

The potential applications of this compound would depend on its physical and chemical properties, as well as its biological activity. Given its complex structure and the presence of several functional groups that are common in biologically active compounds, it’s possible that this molecule could have interesting pharmaceutical or material science applications.